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Compound of Interest

Compound Name: Nickel oxide, black

Cat. No.: B15703484

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

black nickel oxide (NiO) nanoparticles. The following sections address common challenges

encountered during synthesis and offer solutions to control particle size effectively.

Frequently Asked Questions (FAQs)
Q1: What are the primary methods for synthesizing black nickel oxide nanoparticles with

controlled particle size?

A1: The most common and effective methods for synthesizing black nickel oxide (NiO)

nanoparticles with controlled particle size include chemical precipitation, sol-gel, and

hydrothermal synthesis.[1][2][3] Each method offers distinct advantages and control over the

final particle characteristics. Chemical precipitation is often favored for its simplicity and cost-

effectiveness.[4] The sol-gel method provides excellent homogeneity, crystallinity, and uniform

particle distribution.[5][6] Hydrothermal synthesis allows for the formation of well-defined

crystalline structures and morphologies by controlling temperature and pressure.[7][8][9]

Q2: How does pH influence the particle size of NiO nanoparticles?
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A2: The pH of the reaction solution is a critical parameter that significantly affects the

nucleation and growth of NiO nanoparticles.[10] Generally, lower pH values (acidic conditions)

tend to produce smaller particles, while higher pH values (alkaline conditions) lead to the

formation of larger particles.[10][11] However, very high pH can sometimes lead to increased

agglomeration, making it difficult to obtain well-dispersed nanoparticles.[10][12] For instance, in

a sol-gel synthesis, NiO nanoparticles with an average diameter of 19-26 nm were obtained at

pH 1, while at pH 11, the size increased to 24-30 nm.[11][13]

Q3: What is the role of calcination temperature in controlling NiO particle size?

A3: Calcination temperature plays a crucial role in the crystallinity and final particle size of NiO.

Increasing the calcination temperature generally leads to an increase in the average crystallite

size.[1][14][15][16][17][18] This is attributed to the coarsening of nanoparticles and improved

crystal lattice development at higher temperatures.[1][15] For example, one study showed that

the average crystalline size of NiO increased from 41 nm to over 100 nm as the calcination

temperature was raised from 350 °C to 650 °C.[14] Another study reported an increase from

4.8 nm at 300°C to 15.3 nm at 500°C.[17]

Q4: How do surfactants help in controlling the particle size of NiO?

A4: Surfactants are often used in the synthesis of nanoparticles to control their size and

prevent agglomeration.[19][20] They adsorb onto the surface of the newly formed particles,

creating a protective layer that sterically hinders further growth and aggregation.[19] The choice

and concentration of the surfactant can significantly influence the final particle size and

morphology.[19][21] For instance, polymeric surfactants like PVP and PEG have been shown to

be effective in producing smaller and more uniformly distributed NiO nanoparticles compared to

cationic surfactants like CTAB in some chemical precipitation methods.[22]
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Problem Possible Causes Recommended Solutions

Particles are too large
High pH of the reaction

mixture.[10][11]

Lower the pH of the synthesis

solution. Acidic conditions

generally favor the formation of

smaller particles.[10][11]

High calcination temperature.

[1][14][15]

Reduce the calcination

temperature. Lower

temperatures result in smaller

crystallite sizes.[17][18]

High precursor concentration.

[17][23]

Decrease the concentration of

the nickel precursor in the

reaction solution.[24]

Wide particle size distribution
Inhomogeneous mixing of

reactants.

Ensure vigorous and uniform

stirring throughout the

synthesis process.

Uncontrolled nucleation and

growth rates.

Introduce a surfactant or

capping agent to regulate

particle growth.[22][19]

Particle Agglomeration
High pH leading to rapid

nucleation.[10][12]

Optimize the pH to balance

nucleation and growth rates.

While lower pH can reduce

size, a moderate pH might be

needed to prevent

agglomeration.[25]

Insufficient stabilization.

Add a suitable surfactant (e.g.,

PVP, PEG, CTAB) to the

reaction mixture to provide

steric or electrostatic

stabilization.[22][21]

High calcination temperature

causing sintering.

Use a lower calcination

temperature or a shorter

calcination time.
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Poor Crystallinity
Low calcination temperature.

[1]

Increase the calcination

temperature. Higher

temperatures promote better

crystal growth and structural

order.[1][15]

Incomplete reaction.

Ensure the reaction goes to

completion by optimizing

reaction time and temperature.

Experimental Protocols
Sol-Gel Synthesis of NiO Nanoparticles
This protocol describes a general sol-gel method for synthesizing NiO nanoparticles. The final

particle size can be tuned by adjusting the pH and calcination temperature.

Materials:

Nickel nitrate hexahydrate (Ni(NO₃)₂·6H₂O)

Citric acid

Deionized water

Ammonia solution or Nitric acid (for pH adjustment)

Procedure:

Dissolve a specific amount of nickel nitrate hexahydrate in deionized water to create a

precursor solution.

In a separate beaker, dissolve citric acid in deionized water. The molar ratio of citric acid to

nickel nitrate is typically maintained at 1:1.

Slowly add the nickel nitrate solution to the citric acid solution under constant stirring.
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Adjust the pH of the mixture to the desired level (e.g., 1, 7, or 11) by adding ammonia

solution (to increase pH) or nitric acid (to decrease pH) dropwise.[11][13]

Heat the solution at 70-80°C with continuous stirring until a viscous gel is formed.

Dry the gel in an oven at 100-120°C for 12-24 hours to remove the solvent.

Grind the dried gel into a fine powder.

Calcine the powder in a furnace at a specific temperature (e.g., 400-600°C) for a set duration

(e.g., 2-4 hours) to obtain black NiO nanoparticles.[6]

Co-precipitation Synthesis of NiO Nanoparticles
This protocol outlines a simple co-precipitation method for synthesizing NiO nanoparticles.

Materials:

Nickel nitrate hexahydrate (Ni(NO₃)₂·6H₂O)

Sodium hydroxide (NaOH) or Ammonium hydroxide (NH₄OH)

Deionized water

Surfactant (e.g., PEG, PVP, CTAB - optional)[22]

Procedure:

Prepare an aqueous solution of nickel nitrate hexahydrate.

If using a surfactant, dissolve it in the nickel nitrate solution.[22]

Prepare a separate aqueous solution of the precipitating agent (e.g., NaOH or NH₄OH).

Slowly add the precipitating agent solution dropwise to the nickel nitrate solution under

vigorous stirring. A precipitate of nickel hydroxide (Ni(OH)₂) will form.

Continue stirring for a few hours to ensure the reaction is complete.
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Separate the precipitate by centrifugation or filtration and wash it several times with

deionized water and ethanol to remove any unreacted chemicals.

Dry the precipitate in an oven at around 80-100°C.

Calcine the dried powder at a desired temperature (e.g., 350-650°C) to convert the nickel

hydroxide into nickel oxide.[14]

Data Presentation
Table 1: Effect of pH on NiO Particle Size (Sol-Gel Method)

pH Average Particle Size (nm) Reference

1 19 - 26 [11][13]

7 21 - 28 [11][13]

11 24 - 30 [11][13]

8 ~3 (with superior homogeneity) [10]

Table 2: Effect of Calcination Temperature on NiO Crystallite Size
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Synthesis Method
Calcination
Temperature (°C)

Average Crystallite
Size (nm)

Reference

Co-precipitation 350 41 [14]

550 132 [14]

650 191 [14]

Hydrolytic 300 4.97 [1]

500 ~17.8 [1]

700 ~17.8 [1]

EG Route 300 4.8 [17]

400 9.1 [17]

500 15.3 [17]

Visualizations
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Caption: General experimental workflow for the synthesis of black nickel oxide nanoparticles.
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Controlling Parameters

Resulting Particle Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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